Cas no 2228224-20-0 ({2,2-dimethyl-3-5-(trifluoromethyl)furan-2-ylcyclopropyl}methanamine)

• Product Name: {2,2-dimethyl-3-5-(trifluoromethyl)furan-2-ylcyclopropyl}methanamine
• CAS No: 2228224-20-0
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 6283662
• PubChem ID: 165856165
• Update Time: 2025-10-30

{2,2-dimethyl-3-5-(trifluoromethyl)furan-2-ylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-3-5-(trifluoromethyl)furan-2-ylcyclopropyl}methanamine
• EN300-1974508
• {2,2-dimethyl-3-[5-(trifluoromethyl)furan-2-yl]cyclopropyl}methanamine
• 2228224-20-0

• Inchi： 1S/C11H14F3NO/c1-10(2)6(5-15)9(10)7-3-4-8(16-7)11(12,13)14/h3-4,6,9H,5,15H2,1-2H3
• InChI Key： MVYNRAACXAYPAO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C2C(CN)C2(C)C)O1)(F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2Ų

Additional information on {2,2-dimethyl-3-5-(trifluoromethyl)furan-2-ylcyclopropyl}methanamine

Introduction to {2,2-dimethyl-3-5-(trifluoromethyl)furan-2-ylcyclopropyl}methanamine (CAS No. 2228224-20-0)

{2,2-dimethyl-3-5-(trifluoromethyl)furan-2-ylcyclopropyl}methanamine (CAS No. 2228224-20-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of {2,2-dimethyl-3-5-(trifluoromethyl)furan-2-ylcyclopropyl}methanamine is particularly noteworthy. The presence of a cyclopropyl ring and a trifluoromethyl-substituted furan moiety imparts unique physical and chemical properties to the molecule. The cyclopropyl ring, known for its high reactivity due to ring strain, can participate in various chemical reactions, making it a valuable building block in synthetic chemistry. The trifluoromethyl group, on the other hand, is known for its strong electron-withdrawing effect and hydrophobic properties, which can significantly influence the compound's biological activity and pharmacokinetic properties.

The synthesis of {2,2-dimethyl-3-5-(trifluoromethyl)furan-2-ylcyclopropyl}methanamine has been a subject of extensive research. One common approach involves the coupling of a trifluoromethyl-substituted furan derivative with a cyclopropyl-containing amine through a transition-metal-catalyzed reaction. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing the number of steps and improving overall yields. For instance, palladium-catalyzed cross-coupling reactions have been particularly effective in forming the desired product with high purity and yield.

In terms of biological activity, {2,2-dimethyl-3-5-(trifluoromethyl)furan-2-ylcyclopropyl}methanamine has shown promising results in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways. For example, it has been found to inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, the compound has exhibited anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines and enzymes. These findings suggest that {2,2-dimethyl-3-5-(trifluoromethyl)furan-2-ylcyclopropyl}methanamine could be a valuable lead compound for the development of new therapeutic agents.

The pharmacokinetic properties of {2,2-dimethyl-3-5-(trifluoromethyl)furan-2-ylcyclopropyl}methanamine have also been investigated to assess its suitability for drug development. Preclinical studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for ensuring that the drug can be effectively absorbed and distributed to target tissues after administration.

Furthermore, safety and toxicity studies have been conducted to evaluate the potential side effects of {2,2-dimethyl-3-5-(trifluoromethyl)furan-2-ylcyclopropyl}methanamine. Initial results indicate that the compound is well-tolerated at therapeutic doses with minimal adverse effects observed in preclinical models. However, further studies are necessary to fully understand its safety profile in humans.

The potential applications of {2,2-dimethyl-3-5-(trifluoromethyl)furan-2-ylcyclopropyl}methanamine are diverse and promising. In addition to its use as a lead compound for drug development, it can also serve as a valuable tool in academic research to study enzyme inhibition and cellular signaling pathways. Its unique structure makes it an attractive candidate for exploring new chemical space and discovering novel bioactive molecules.

In conclusion, {2,2-dimethyl-3-5-(trifluoromethyl)furan-2-ylcyclopropyl}methanamine (CAS No. 22884444) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an exciting area of study for both academic researchers and pharmaceutical companies. As further research continues to uncover its full potential, this compound could play a crucial role in the development of new therapeutic agents for various diseases.